Cas no 2138586-60-2 (tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate
• CAS No: 2138586-60-2
• MF: C₁₅H₂₆INO₃
• MW: 395.276317119598
• CID: 6180991
• PubChem ID: 165494758
• Update Time: 2025-06-11

tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate
• 2138586-60-2
• EN300-1137188

• Inchi： 1S/C15H26INO3/c1-10(11-6-5-7-11)19-13-9-17(8-12(13)16)14(18)20-15(2,3)4/h10-13H,5-9H2,1-4H3
• InChI Key： XCHIQSDZVGSBPO-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC(C)C1CCC1

Computed Properties

• Exact Mass: 395.09574g/mol
• Monoisotopic Mass: 395.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate

tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 2138586-60-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 2138586-60-2) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their biological activity and structural diversity. The presence of the tert-butyl, cyclobutylethoxy, and iodine substituents imparts distinct chemical and pharmacological properties, making it a valuable candidate for various research and development initiatives.

The tert-butyl group, a common protecting group in organic synthesis, provides stability and enhances the solubility of the molecule. This is particularly important in pharmaceutical applications where solubility can significantly affect the bioavailability and efficacy of a drug. The cyclobutylethoxy substituent adds a cyclic structure that can influence the conformational flexibility and binding affinity of the molecule, which is crucial for its interaction with biological targets. The iodine atom, on the other hand, introduces a heavy atom effect that can enhance the compound's reactivity and binding properties, making it an attractive moiety for radiolabeling studies and other advanced applications.

Recent research has highlighted the potential of tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its use as a potential inhibitor of specific enzymes involved in neurodegenerative diseases. The study found that this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development. Another study published in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory properties and found that it effectively reduced inflammation in vitro, opening up possibilities for its use in treating inflammatory conditions.

The synthesis of tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of an appropriately substituted pyrrolidine with an iodinated reagent, followed by protection with tert-butyl groups to prevent unwanted side reactions. The choice of catalysts and solvents plays a critical role in optimizing the reaction efficiency and selectivity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the scalability and reproducibility of the synthesis process.

In addition to its therapeutic potential, tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate has also been studied for its use as a building block in combinatorial chemistry. Its modular structure allows for easy functionalization through various chemical transformations, making it a versatile intermediate for the synthesis of more complex molecules. This property is particularly valuable in high-throughput screening campaigns where large libraries of compounds are generated to identify hits with desired biological activities.

The safety profile of tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, which is a promising sign for its further development. However, comprehensive safety assessments are ongoing to ensure that any potential adverse effects are identified and addressed before advancing to clinical trials.

In conclusion, tert-butyl 3-(1-cyclobutylethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 2138586-60-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.